Cas no 19524-10-8 (4-Chloro-3,5-dimethyl-pyridine hydrochloride)

• Product Name: 4-Chloro-3,5-dimethyl-pyridine hydrochloride
• CAS No: 19524-10-8
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD09264043
• CID: 2084327
• PubChem ID: 16090642
• Update Time: 2025-11-02

4-Chloro-3,5-dimethyl-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethylpyridine HCl
• 4-Chloro-3,5-dimethyl-pyridine
• 4-CHLORO-3,5-DIMETHYLPYRIDINE HYDROCHLORIDE
• 4-CHLORO-3,5-DIMETHYLPYRIDINE
• Pyridine, 4-chloro-3,5-diMethyl-, hydrochloride
• 4-Chloro-3,5-dimethyl-pyridine hydrochloride
• MFCD12913797
• 4-chloro-3,5-dimethylpyridinehydrochloride
• SCHEMBL1939473
• EN300-325727
• CS-0246415
• IIUXICMUULIWSZ-UHFFFAOYSA-N
• 19524-10-8
• AKOS016367709

• MDL： MFCD09264043
• Inchi： 1S/C7H8ClN.ClH/c1-5-3-9-4-6(2)7(5)8;/h3-4H,1-2H3;1H
• InChI Key： IIUXICMUULIWSZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C)C.Cl

Computed Properties

• Exact Mass: 177.0112047Da
• Monoisotopic Mass: 177.0112047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-Chloro-3,5-dimethyl-pyridine hydrochloride

Recent Advances in the Application of 4-Chloro-3,5-dimethyl-pyridine hydrochloride (CAS: 19524-10-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-3,5-dimethyl-pyridine hydrochloride (CAS: 19524-10-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a key intermediate in organic synthesis, this compound plays a crucial role in the development of novel drug candidates and bioactive molecules. Recent studies have explored its potential in various therapeutic areas, including oncology, neurology, and infectious diseases, highlighting its importance in modern drug discovery.

One of the most notable advancements involves the use of 4-Chloro-3,5-dimethyl-pyridine hydrochloride in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully incorporated this compound into the scaffold of several potent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in non-small cell lung cancer (NSCLC). The study reported a significant improvement in inhibitory activity, with IC50 values in the nanomolar range.

In addition to its role in oncology, 4-Chloro-3,5-dimethyl-pyridine hydrochloride has shown promise in the development of antimicrobial agents. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted its utility in synthesizing novel pyridine-based compounds with potent activity against drug-resistant bacterial strains. The study revealed that derivatives of this compound exhibited broad-spectrum antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings underscore its potential as a building block for next-generation antibiotics.

Beyond its therapeutic applications, 4-Chloro-3,5-dimethyl-pyridine hydrochloride has also been employed in the development of fluorescent probes for biological imaging. Researchers have leveraged its structural features to design probes capable of detecting reactive oxygen species (ROS) in live cells. A 2024 study in Chemical Communications detailed the synthesis of a ROS-sensitive probe incorporating this compound, which demonstrated high selectivity and sensitivity in imaging oxidative stress in neuronal cells. This innovation opens new avenues for studying oxidative damage in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 4-Chloro-3,5-dimethyl-pyridine hydrochloride derivatives. Recent efforts have focused on improving yield and purity through innovative catalytic methods. For instance, a 2023 paper in Organic Process Research & Development reported a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 90% yield with high enantiomeric purity. Such methodological improvements are critical for facilitating the transition from laboratory-scale research to industrial production.

In conclusion, 4-Chloro-3,5-dimethyl-pyridine hydrochloride (CAS: 19524-10-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to biological imaging—highlight its versatility and potential. Future research should focus on expanding its utility in new therapeutic areas and addressing synthetic challenges to fully realize its potential. As the field evolves, this compound is poised to remain at the forefront of innovation in medicinal chemistry and beyond.